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Compound of Interest

Compound Name: Ethyl dithioacetate

Cat. No.: B1582784 Get Quote

This guide provides a comprehensive overview of ethyl ethanedithioate, a dithioester of

significant interest in organic synthesis and drug development. We will delve into its precise

chemical identity as defined by IUPAC nomenclature, explore detailed synthetic methodologies,

analyze its characteristic chemical properties and reactivity, and present its key spectral data.

This document is intended for researchers, scientists, and professionals in the field of drug

development seeking a thorough understanding of this versatile compound.

Deciphering the Identity: The IUPAC Name
The correct and unambiguous naming of chemical compounds is fundamental to scientific

communication. The International Union of Pure and Applied Chemistry (IUPAC) provides a

systematic framework for this purpose. The compound commonly known as ethyl
dithioacetate is formally named ethyl ethanedithioate according to IUPAC nomenclature.[1][2]

[3][4]

Let's dissect this name to understand the underlying principles:

ethan...: This root indicates a two-carbon chain, forming the acyl part of the molecule

(CH₃C=S).

...dithio...: This infix signifies the replacement of both oxygen atoms of the carboxylate group

with sulfur atoms.

...oate: This suffix denotes an ester functional group.
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ethyl...: This prefix, appearing before the main name, specifies the alkyl group attached to

the sulfur atom of the thioester linkage (-SC₂H₅).

Therefore, "ethyl ethanedithioate" precisely describes the structure where an ethanoyl group,

with both of its oxygen atoms substituted by sulfur, is esterified with an ethyl group via a sulfur

atom.

Synthesis of Ethyl Ethanedithioate: A Field-Proven
Protocol
The synthesis of dithioesters can be achieved through various methods. A robust and widely

employed strategy involves the thionation of the corresponding thioester using Lawesson's

reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide].[5][6][7] This

approach is favored for its efficiency and applicability to a range of substrates.

The synthesis of ethyl ethanedithioate can be conceptualized as a two-step process, starting

from the readily available ethyl acetate.

Caption: Synthetic workflow for ethyl ethanedithioate.

Experimental Protocol: Synthesis via Thionation of S-
Ethyl Ethanethioate
This protocol details the conversion of S-ethyl ethanethioate to ethyl ethanedithioate using

Lawesson's reagent. The initial step of preparing S-ethyl ethanethioate from ethyl acetate is a

standard procedure and is assumed to have been completed.

Materials:

S-Ethyl ethanethioate

Lawesson's Reagent

Anhydrous Toluene

Silica Gel for column chromatography
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Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser under a nitrogen atmosphere, dissolve S-ethyl ethanethioate (1.0 molar

equivalent) in anhydrous toluene.

Addition of Lawesson's Reagent: To the stirred solution, add Lawesson's reagent (0.5-0.6

molar equivalents).

Reaction: Heat the reaction mixture to reflux. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.[7]

Work-up: Upon completion, allow the reaction mixture to cool to room temperature.

Purification: The crude product is purified by silica gel column chromatography using a

hexane/ethyl acetate gradient as the eluent to afford pure ethyl ethanedithioate.

Self-Validation: The purity of the final product should be confirmed by analytical techniques

such as NMR and mass spectrometry, as detailed in the subsequent section.

Physicochemical and Spectroscopic
Characterization
Ethyl ethanedithioate is a volatile liquid with a characteristic odor. Its physical and

spectroscopic properties are crucial for its identification and characterization.
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Property Value

Molecular Formula C₄H₈S₂

Molecular Weight 120.24 g/mol

Boiling Point 61 °C at 23 mmHg

Density 1.048 g/mL

Refractive Index 1.568

¹H NMR (CDCl₃, ppm) Anticipated δ 1.3 (t, 3H), 3.0 (q, 2H), 2.5 (s, 3H)

¹³C NMR (CDCl₃, ppm) Anticipated δ 13, 25, 45, 225

IR (cm⁻¹) Anticipated C=S stretch ~1200-1050

Mass Spectrum (m/z) Anticipated M⁺ at 120

Note: Anticipated spectral data is based on typical values for similar structures and should be

confirmed by experimental analysis.

Reactivity Profile: Reaction with o-
Phenylenediamine
Dithioesters are versatile intermediates in organic synthesis. The thiocarbonyl group is highly

reactive towards nucleophiles, making it a valuable synthon. A characteristic reaction of ethyl

ethanedithioate is its condensation with diamines to form heterocyclic compounds.

The reaction with o-phenylenediamine is a prime example, leading to the formation of 2-methyl-

2,3-dihydro-1H-1,5-benzodiazepine-2-thione. This reaction proceeds through a nucleophilic

attack of one of the amino groups on the electrophilic thiocarbonyl carbon, followed by an

intramolecular cyclization and elimination of ethanethiol.
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Reaction Scheme

Mechanism Steps

Ethyl ethanedithioate Intermediate + o-Phenylenediamine Product - Ethanethiol

Nucleophilic Attack Proton Transfer Intramolecular Cyclization Elimination of Ethanethiol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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